Aspidospermatan-type alkaloids
Aspidospermatan-type alkaloids are a class of bioactive natural products primarily isolated from plants in the family Apocynaceae. These alkaloids exhibit diverse biological activities, including cytotoxicity against various cancer cell lines and antimicrobial properties. Structurally, aspidospermatans possess unique fused-ring systems, typically featuring a 6-5-6 tricyclic core structure with varying substituents that contribute to their pharmacological profiles.
The most notable member of this class is apocynin, which has been extensively studied for its anti-inflammatory and antioxidant effects. These alkaloids are often extracted from medicinal plants used in traditional remedies, particularly those found in tropical regions such as Brazil and Madagascar. Due to their potential therapeutic applications, extensive research continues to explore the synthesis, structural modifications, and bioactivity of aspidospermatan-type alkaloids.

Structure | Chemical Name | CAS | MF |
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1-Acetyl-aspidospermidin | 56197-28-5 | C21H28N2O |
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20,21-Epiaspidospermidine | 52152-79-1 | C19H26N2 |
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17-methoxy-1-methyl-aspidospermidin-21-oic acid methyl ester | 22226-36-4 | C22H30N2O3 |
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methyl (2beta,12beta,19alpha)-1-[(2E)-3-phenylprop-2-enoyl]aspidospermidin-21-oate | 1482240-24-3 | C29H32N2O3 |
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3-Oxovincadifformine | 55528-27-3 | C21H24N2O3 |
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kopsilongine | 1358-65-2 | C24H30N2O6 |
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kopsilongine-N-oxide | 958247-20-6 | C24H30N2O7 |
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hoerhammericine | 109063-93-6 | C21H24N2O4 |
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20-(7-methoxy-benzo[1,3]dioxole-5-carbonyloxy)-2,3-didehydro-aspidospermidine-3-carboxylic acid methyl ester | 52718-36-2 | C30H32N2O7 |
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(-)-Minovincine | 15622-69-2 | C21H24N2O3 |
Related Literature
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1. Back matter
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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5. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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